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Compound of Interest

Compound Name: MCC-134

Cat. No.: B10825966

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the open-source software libraries available for the
Measurement Computing Corporation (MCC) 134 Thermocouple HAT for Raspberry Pi.
Designed for precision temperature measurement, the MCC-134 is a powerful tool for
laboratory and research applications. This document provides a comprehensive overview of its
capabilities, the supporting open-source libraries, and detailed protocols for its implementation
in scientific workflows.

Core Hardware Specifications

The MCC-134 offers a robust feature set for high-accuracy thermocouple measurements. All
guantitative data regarding the device's specifications are summarized in the table below for
clear comparison and reference.
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Feature Specification
Input Channels 4 isolated thermocouple inputs[1]
Analog-to-Digital Converter (ADC) Resolution 24-bit[1]

J,K,R, S, T, N, E, and B (software selectable

Supported Thermocouple Types
PP ple YP per channel)[1][2]

Cold Junction Compensation (CJC) Three high-resolution sensors[1][2]
Open Thermocouple Detection Supported on all channels[1][2]

Update Interval 1 second (Minimum)[1]

Raspberry Pi Compatibility All models with a 40-pin GPIO header[3]

Up to eight MCC DAQ HATs can be stacked on

Stackabilit
y a single Raspberry Pi[4]

The MCC DAQ HAT Open-Source Library

The primary software interface for the MCC-134 is the open-source MCC DAQ HAT Library.[4]
This library provides a comprehensive set of functions and classes for C/C++ and Python,

enabling seamless integration into custom data acquisition and analysis pipelines. The library is
readily available on GitHub, ensuring transparency and community-driven development.[4]

Library Architecture Overview

The MCC DAQ HAT Library is structured to provide both high-level abstractions for ease of use
and low-level control for advanced applications. The core components include:

e Global Functions/Methods: These are used to discover and list all connected MCC DAQ
HATs on the Raspberry Pi.[5][6]

» Board-Specific Classes/Functions: Each MCC DAQ HAT model, including the MCC-134, has
a dedicated set of functions and classes for accessing its specific features.[5][6] This allows
for tailored control over thermocouple type selection, data acquisition, and status monitoring.
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The logical workflow for a typical data acquisition application using the MCC DAQ HAT Library
is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Mastering Thermocouple Data Acquisition with the
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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